Methyl 4-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)benzoate

• IUPAC Name: methyl 4-[3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl]benzoate
• InChI: InChI=1S/C17H16F3N3O4/c1-26-15(25)11-6-4-10(5-7-11)14(24)23-8-2-3-12(9-23)13-21-22-16(27-13)17(18,19)20/h4-7,12H,2-3,8-9H2,1H3
• InChI Key: NZZAZXFRHUIBGW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCCC(C2)C3=NN=C(O3)C(F)(F)F
• Molecular Formula: C17H16F3N3O4
• Molecular Weight: 383.32 g/mol

Description

“Methyl 4-(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl)benzoate” is a complex organic compound. It contains several functional groups including a piperidine ring, an oxadiazole ring, a trifluoromethyl group, and a benzoate ester.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the piperidine ring could be formed through a cyclization reaction. The oxadiazole ring could be formed through a condensation reaction. The trifluoromethyl group could be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The piperidine ring and the oxadiazole ring would add a degree of rigidity to the molecule, while the trifluoromethyl group and the benzoate ester would add a degree of polarity.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. For example, the benzoate ester could be hydrolyzed to form a carboxylic acid and an alcohol. The trifluoromethyl group could potentially undergo a variety of reactions, depending on the conditions.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Researchers have developed a catalytic protodeboronation method for 1°, 2°, and 3° alkyl boronic esters using a radical approach. This protocol enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. .

Piperidine Derivatives

• Application : Piperidine derivatives have diverse applications in medicinal chemistry. For instance, esters of 3-oxocarboxylic acid (like the one in our compound) can lead to products with multiple stereocenters. .

Anticonvulsant Activity

• Application : Derivatives with a phenylpiperazine moiety bearing a 3-trifluoromethyl group have shown significant anticonvulsant activity. .

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail.